N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-4-(trifluoromethyl)benzamide
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Description
N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C23H16F3N7O2 and its molecular weight is 479.423. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Anti-inflammatory Applications
A series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones were synthesized and evaluated for their cytotoxic and 5-lipoxygenase inhibition activities. These compounds demonstrated promising potential as anticancer and anti-inflammatory agents, showing significant activity against HCT-116 and MCF-7 cancer cell lines and inhibiting 5-lipoxygenase, an enzyme involved in inflammation (Rahmouni et al., 2016).
Antiviral Activities
Novel benzamide-based 5-aminopyrazoles and their fused heterocycles were synthesized and tested in vitro for their activity against the influenza A virus (H5N1). Among these compounds, several demonstrated significant antiviral activities against bird flu influenza, highlighting their potential in antiviral therapy (Hebishy et al., 2020).
Antimicrobial and Herbicidal Activity
Pyrazolo[3,4-d]pyrimidine derivatives were synthesized and evaluated for their antimicrobial properties. Some of these compounds showed significant activity against various microbial strains, suggesting their utility in developing new antimicrobial agents. Additionally, certain derivatives displayed remarkable herbicidal activity against specific plant species, indicating their potential use in agricultural applications (Abdellatif et al., 2014).
Synthesis and Characterization for Drug Discovery
Research has focused on the synthesis and characterization of novel pyrazole- and pyrimidine-based derivatives, exploring their potential applications in medicinal chemistry, including anti-proliferative properties against cancer cell lines. These studies aim to expand the knowledge base for new drug discovery, offering insights into the molecular structures and mechanisms of action of these compounds (Ismail et al., 2017).
Properties
IUPAC Name |
N-[5-methyl-2-(4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-6-yl)pyrazol-3-yl]-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16F3N7O2/c1-13-11-18(28-20(34)14-7-9-15(10-8-14)23(24,25)26)33(31-13)22-29-19-17(21(35)30-22)12-27-32(19)16-5-3-2-4-6-16/h2-12H,1H3,(H,28,34)(H,29,30,35) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNGZHFNHGYKXDN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C2=CC=C(C=C2)C(F)(F)F)C3=NC4=C(C=NN4C5=CC=CC=C5)C(=O)N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16F3N7O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.